Cas no 1351613-68-7 (2,5-difluoro-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide
• CAS No: 1351613-68-7
• MF: C₁₅H₁₂F₅NO₃S
• MW: 381.317700386047
• CID: 6222777
• PubChem ID: 71781998
• Update Time: 2025-05-20

2,5-difluoro-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide
• 1351613-68-7
• F5857-3599
• 2,5-difluoro-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzenesulfonamide
• VU0525225-1
• AKOS024524087

• Inchi： 1S/C15H12F5NO3S/c16-11-6-7-12(17)13(8-11)25(23,24)21-9-14(22,15(18,19)20)10-4-2-1-3-5-10/h1-8,21-22H,9H2
• InChI Key： QRXBHFBLRDFXSY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(NCC(C(F)(F)F)(C1C=CC=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 381.04580523g/mol
• Monoisotopic Mass: 381.04580523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.8Ų

Additional information on 2,5-difluoro-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1351613-68-7 and Product Name: 2,5-difluoro-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide

The compound with the CAS number 1351613-68-7 and the product name 2,5-difluoro-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. The unique structural features of this molecule, particularly its difluorinated aromatic core and the presence of a trifluoromethyl group, contribute to its distinctive chemical properties and biological activity.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 2,5-difluoro-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide molecule is a prime example of how strategic fluorination can modulate the pharmacokinetic and pharmacodynamic properties of a drug candidate. The introduction of fluorine atoms at the 2 and 5 positions of the benzene ring not only increases the lipophilicity of the molecule but also enhances its interaction with enzymes and receptors.

In particular, the trifluoromethyl group in the side chain plays a crucial role in stabilizing the molecule's conformation and improving its bioavailability. This structural motif is well-documented for its ability to enhance binding interactions with proteins, making it an attractive feature for drug design. The hydroxyl group in the side chain further contributes to the molecule's solubility and reactivity, enabling diverse chemical modifications for optimization purposes.

Current research in this domain has demonstrated that compounds with similar structural motifs exhibit promising activities in several therapeutic areas. For instance, studies have shown that fluorinated sulfonamides can act as potent inhibitors of various enzymes involved in inflammatory pathways. The 2,5-difluoro-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide molecule has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways associated with inflammation.

Moreover, recent advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with high accuracy. Molecular docking studies have revealed that this molecule can interact with several targets relevant to neurological disorders. The difluorinated aromatic core is particularly effective in binding to receptors involved in pain perception and neurotransmitter release. This finding opens up new avenues for developing novel therapeutics targeting neurological conditions.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms into complex molecular frameworks requires precise control over reaction conditions to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system efficiently. Additionally, protecting group strategies are essential to prevent unwanted side reactions during synthesis.

From a pharmaceutical perspective, the development of this compound highlights the growing importance of fluorinated molecules in drug discovery. Fluorine atoms can significantly alter a molecule's pharmacological profile by influencing its metabolic stability, distribution, and binding affinity. The 2,5-difluoro-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide molecule exemplifies how strategic fluorination can lead to compounds with enhanced therapeutic potential.

Future research directions may focus on exploring analogs of this compound to further optimize its biological activity. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties for specific therapeutic applications. Additionally, investigating the mechanism of action of this compound will provide valuable insights into its mode of interaction with biological targets.

In conclusion, the compound with CAS number 1351613-68-7 and product name 2,5-difluoro-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further development in drug discovery. As research continues to uncover new applications for fluorinated molecules like this one, their role in developing next-generation therapeutics will undoubtedly continue to grow.